(Z)-methyl 2-(2-((2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)imino)-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(2,3-dihydro-1,4-benzodioxine-3-carbonylimino)-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-3-yl]acetate
• InChI: InChI=1S/C21H18N2O7S/c1-26-19(24)10-23-12-8-15-16(28-7-6-27-15)9-18(12)31-21(23)22-20(25)17-11-29-13-4-2-3-5-14(13)30-17/h2-5,8-9,17H,6-7,10-11H2,1H3
• InChI Key: WGRQDKBVCMEGCH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=CC3=C(C=C2SC1=NC(=O)C4COC5=CC=CC=C5O4)OCCO3
• Molecular Formula: C21H18N2O7S
• Molecular Weight: 442.4 g/mol
• CAS No.: 895447-12-8

Description

(Z)-methyl 2-(2-((2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)imino)-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C21H18N2O7S and its molecular weight is 442.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

A significant aspect of the scientific research surrounding this compound involves its synthesis and the formation of derivatives. For instance, Gabriele et al. (2006) developed a new synthesis of 2,3-dihydrobenzo[1,4]dioxine derivatives, highlighting the importance of this compound in creating new chemical structures. This process involved tandem palladium-catalyzed oxidative aminocarbonylation-cyclization, showing stereoselectivity with the Z isomers being formed preferentially or exclusively (Gabriele et al., 2006). Similarly, Yavari et al. (2017) synthesized functionalized arylthio-acrylates and benzo[4,5]thiazolo[3,2-a]azepines from 2-methylbenzothiazole and acetylenic esters, indicating the compound's role in the creation of diverse chemical structures (Yavari et al., 2017).

Chemical Behavior and Reactions

The chemical behavior of the compound in various reactions is another area of interest. Sokolov et al. (2012) studied the behavior of a similar compound, methyl 3,3,3-trifluoro-2-(thiazol-2-ylimino)propionate, in cycloaddition and cyclocondensation reactions, leading to the creation of various derivatives (Sokolov et al., 2012). Additionally, Labanauskas et al. (2000) synthesized compounds with anti-inflammatory activity, demonstrating the compound's potential in medicinal chemistry (Labanauskas et al., 2000).

Potential Biological Applications

While excluding drug use and dosage information, it's worth noting that some studies have explored the potential biological applications of similar compounds. For instance, Mishra et al. (2019) synthesized and characterized benzothiazole-imino-benzoic acid ligands and their metal complexes, which showed good antimicrobial activity against various bacterial strains (Mishra et al., 2019). This suggests a possible application in developing antimicrobial agents.

Mechanism of Action

Target of Action

The compound, also known as “methyl 2-[(5Z)-5-[(2,3-dihydro-1,4-benzodioxine-2-carbonyl)imino]-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),8-trien-6-yl]acetate”, primarily targets the CB2 receptors . These receptors are part of the endocannabinoid system and play a crucial role in regulating immune response and inflammation .

Mode of Action

The compound interacts with its targets, the CB2 receptors, by acting as a ligand . It binds to these receptors, triggering a series of biochemical reactions that result in the modulation of immune response and inflammation .

Biochemical Pathways

The binding of the compound to the CB2 receptors affects the endocannabinoid signaling pathway . This pathway plays a key role in the regulation of various physiological processes, including pain sensation, mood, and memory .

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to the modulation of immune response and inflammation. By binding to the CB2 receptors, the compound can potentially alleviate symptoms associated with conditions like chronic pain and inflammatory diseases .